N-benzyl-4-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)butanamide

• IUPAC Name: N-benzyl-4-(2,4-dioxo-1H-quinazolin-3-yl)butanamide
• InChI: InChI=1S/C19H19N3O3/c23-17(20-13-14-7-2-1-3-8-14)11-6-12-22-18(24)15-9-4-5-10-16(15)21-19(22)25/h1-5,7-10H,6,11-13H2,(H,20,23)(H,21,25)
• InChI Key: WSIQYPPYCKKIOV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CCCN2C(=O)C3=CC=CC=C3NC2=O
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

N-benzyl-4-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)butanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

Antitumor Activity

Quinazolinone derivatives have demonstrated significant broad-spectrum antitumor activity, showing higher potency compared to traditional chemotherapy agents in some cases. For instance, a study on 3-benzyl-substituted-4(3H)-quinazolinones revealed compounds with remarkable antitumor efficacy, nearly 1.5–3.0-fold more potent than the control agent 5-FU against various cancer cell lines, including CNS, renal, breast, and leukemia cells, suggesting potential applications in cancer therapy (Ibrahim A. Al-Suwaidan et al., 2016).

Antimicrobial and Anti-inflammatory Activities

New derivatives of quinazolinones have shown marked sedative action, high anti-inflammatory activity, and selective cytotoxic effects, indicating potential uses in the development of new drugs for treating bacterial infections and inflammation. Some compounds synthesized demonstrated antimicrobial action, with specific combinations of activities highlighting their structural and physicochemical characteristics (A. Zablotskaya et al., 2013).

Fluorescent Chemosensors

Quinazolinone derivatives have been used to develop highly selective fluorescent chemosensors for detecting metal ions, such as cobalt(II) ions, in biological environments. These sensors offer a turn-on fluorescence enhancement with visual colorimetric response, demonstrating potential applications in bioimaging and environmental monitoring (Yulong Liu et al., 2019).

Solar Energy Conversion

Quinazolinone derivatives have also been explored as sensitizers in dye-sensitized solar cells to improve photoelectric conversion efficiency. Research into the co-sensitization with near-IR absorbing cyanine dyes suggests potential applications in enhancing the performance of solar energy conversion devices (Wenjun Wu et al., 2009).